Cas no 12113-37-0 (Titanium,dichlorobis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-yl]- (9CI))

• Product Name: Titanium,dichlorobis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-yl]- (9CI)
• CAS No: 12113-37-0
• MF: C₁₈H₂₂Cl₂Ti
• MW: 357.140284061432
• CID: 143592
• PubChem ID: 202573
• Update Time: 2025-04-19

Titanium,dichlorobis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-yl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Titanium,dichlorobis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-yl]- (9CI)
• 4,5,6,7-tetrahydroinden-7a-ide,titanium(4+),dichloride
• Titanium(4+) chloride 4,5,6,7-tetrahydroinden-3a-ide (1/2/2)
• Bis(eta(sup 5)-tetrahydroindenyl)dichlorotitan(IV)
• Bis(eta(sup 5)-tetrahydroindenyl)dichlorotitan(IV) [German]
• Titanium, dichlorobis(4,5,6,7-tetrahydro-pi-indenyl)-
• 12113-37-0
• Dichlorobis(4,5,6,7-tetrahydro-pi-indenyl)titanium
• DTXSID90923693

• Inchi： 1S/2C9H11.2ClH.Ti/c2*1-2-5-9-7-3-6-8(9)4-1;;;/h2*3,6-7H,1-2,4-5H2;2*1H;/q2*-1;;;+4/p-2
• InChI Key： FSCHWAYZNWORKR-UHFFFAOYSA-L
• SMILES： [Ti+4].[Cl-].[Cl-].C1CC2[CH-]C=CC=2CC1.C1CC2[CH-]C=CC=2CC1

Computed Properties

• Exact Mass: 331.8904
• Monoisotopic Mass: 356.057803
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 84.2
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: 189.7°C at 760 mmHg
• Flash Point: 45.6°C
• PSA: 0
• LogP: -0.72980